Cas no 1167056-58-7 (1-Fluoro-3-iodo-5-methoxy-benzene)

1-Fluoro-3-iodo-5-methoxy-benzene is a halogenated aromatic compound featuring fluorine, iodine, and methoxy substituents on a benzene ring. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine moiety serves as a reactive site. The electron-withdrawing fluorine and electron-donating methoxy group influence its reactivity and regioselectivity, enabling precise functionalization. This compound is commonly employed in pharmaceutical and agrochemical research for constructing complex molecular architectures. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications.

1-Fluoro-3-iodo-5-methoxy-benzene structure

1167056-58-7 structure

Product Name:1-Fluoro-3-iodo-5-methoxy-benzene

CAS No:1167056-58-7

MF:C₇H₆FIO

MW:252.024817943573

CID:1205959

PubChem ID:53399604

Update Time:2025-06-08

1-Fluoro-3-iodo-5-methoxy-benzene Chemical and Physical Properties

Names and Identifiers

- 1-fluoro-3-iodo-5-methoxybenzene
- Benzene, 1-fluoro-3-iodo-5-methoxy-
- 1167056-58-7
- BS-19287
- CS-0207640
- EN300-646090
- SCHEMBL15936181
- MFCD12405142
- AT12533
- 1-Fluoro-3-iodo-5-methoxy-benzene
- Inchi： 1S/C7H6FIO/c1-10-7-3-5(8)2-6(9)4-7/h2-4H,1H3
- InChI Key： FLSYCEKFVMRKPY-UHFFFAOYSA-N
- SMILES： IC1=CC(=CC(=C1)OC)F

Computed Properties

Exact Mass: 251.94474g/mol
Monoisotopic Mass: 251.94474g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 9.2Å²

1-Fluoro-3-iodo-5-methoxy-benzene Pricemore >>

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Enamine	EN300-646090-0.05g	1-fluoro-3-iodo-5-methoxybenzene	1167056-58-7	95.0%	0.05g	$39.0	2025-03-15
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